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Compound of Interest

Compound Name: CD-III

Cat. No.: B7854124 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling guidelines for the

chemical compound commonly known as CD-III. The information is intended for use in

research and development settings where this compound is handled.

CD-III, chemically identified as N-[2-(4-amino-N-ethyl-3-

methylanilino)ethyl]methanesulfonamide sesquisulfate monohydrate, is primarily used as a

color developing agent in photographic processes.[1][2] While its primary application is in

chemical processing, its handling requires careful attention to safety due to its potential health

hazards.

Chemical and Physical Properties
A summary of the key chemical and physical properties of CD-III is presented in the table

below. This information is crucial for understanding its behavior under various laboratory

conditions.
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Property Value Source

Chemical Name

N-[2-(4-amino-N-ethyl-3-

methylanilino)ethyl]methanesul

fonamide sesquisulfate

monohydrate

[1]

Synonyms
CD-3, Kodak Color Developing

Agent CD-3
[1][3]

CAS Number 25646-71-3 [1][4][5]

Molecular Formula C₂₄H₄₈N₆O₁₆S₅ [1]

Molecular Weight 836.97 g/mol [1]

Appearance Crystalline powder [6]

Melting Point 168 - 169°C [4]

Flash Point 229°C [4]

Boiling Point 455°C at 760mmHg [4]

Density 1.204 g/cm³ [4]

Toxicological Data and Hazard Summary
CD-III is classified as hazardous under the Globally Harmonized System (GHS) of

Classification and Labelling of Chemicals.[2] The primary routes of exposure are inhalation,

ingestion, and skin or eye contact. The table below summarizes the known toxicological

information and hazard classifications.
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Hazard
Classification

Statement GHS Category Source

Acute Oral Toxicity Harmful if swallowed Category 4 [2][6]

Skin

Corrosion/Irritation
Causes skin irritation Category 2 [7][8]

Serious Eye

Damage/Irritation

Causes serious eye

irritation
Category 1/2A [6][7][8]

Skin Sensitization
May cause an allergic

skin reaction
Category 1 [2]

Respiratory Irritation
May cause respiratory

irritation
- [7]

Specific Target Organ

Toxicity

May cause damage to

organs (kidney, liver)
- [7][8]

Aquatic Hazard

(Acute)

Very toxic to aquatic

life
Category 1 [2]

Aquatic Hazard (Long-

term)

Very toxic to aquatic

life with long lasting

effects

Category 1 [2]

Acute Toxicity Data: There is limited publicly available quantitative data on the acute toxicity of

CD-III. One safety data sheet indicates an acute toxicity estimate (ATE) for an oral LD50 in rats

of >5000 mg/kg for a mixture containing the compound.[8] However, another source for a

related compound suggests an oral LD50 of 500.1 mg/kg.[6] Given this discrepancy and the

GHS classification of "Harmful if swallowed," a cautious approach is warranted.

Experimental Protocols and Handling Procedures
Due to the hazardous nature of CD-III, strict adherence to safety protocols is mandatory. The

following sections detail the recommended procedures for handling, personal protective

equipment, and emergency measures.

Personal Protective Equipment (PPE)
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A risk assessment should be conducted before handling CD-III to determine the appropriate

level of PPE. The following are general recommendations:

Eye Protection: Wear chemical safety goggles or a face shield that meets EN166 or OSHA's

29 CFR 1910.133 standards.[9]

Hand Protection: Use chemically resistant gloves (e.g., nitrile rubber) that are impervious to

the substance.

Skin and Body Protection: Wear a lab coat, and in cases of potential significant exposure,

consider additional protective clothing to prevent skin contact.[9]

Respiratory Protection: If handling the powder or creating dust, use a NIOSH-approved

respirator with an appropriate particulate filter.[9] All work should be conducted in a well-

ventilated area, preferably within a chemical fume hood.[9]

Handling and Storage
Handling: Avoid breathing dust, vapor, mist, or gas.[9] Do not get in eyes, on skin, or on

clothing. Wash hands thoroughly after handling.[6] Do not eat, drink, or smoke in areas

where the chemical is handled.[7]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[4] Keep

away from incompatible materials such as strong oxidizing agents.[7]

First Aid Measures
In case of eye contact: Immediately rinse with plenty of water, also under the eyelids, for at

least 15 minutes. Remove contact lenses if present and easy to do. Continue rinsing and

seek immediate medical attention.[6]

In case of skin contact: Wash off immediately with plenty of soap and water. If skin irritation

or an allergic reaction occurs, seek medical advice.[8]

If inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek medical attention if symptoms persist.[8]
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If swallowed: Rinse mouth with water. Do NOT induce vomiting. Call a poison center or

doctor if you feel unwell.[6]

Spills and Disposal
Spills: For small spills of the solid, carefully sweep up and place in a suitable container for

disposal. Avoid generating dust. For larger spills, follow emergency procedures and use

appropriate PPE.

Disposal: Dispose of contents and container to an approved waste disposal plant in

accordance with local, state, and federal regulations.[6] Do not allow the substance to enter

drains or waterways due to its high aquatic toxicity.[2]

Signaling Pathways and Mechanism of Action
As of the date of this guide, there is no available scientific literature detailing the biological

mechanism of action or the specific cellular signaling pathways affected by CD-III in a

toxicological context. Its known mechanism is related to its function in photographic

development, where it reduces silver halide to metallic silver and, in its oxidized form, reacts

with color couplers to form dyes.[1] The observed organ toxicity (kidney and liver) suggests

potential interference with cellular processes, but further research is needed to elucidate these

pathways.

Visualizations
The following diagrams illustrate key logical and experimental workflows relevant to the safe

handling of CD-III.
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Hazard Identification & Risk Assessment

Safe Handling & Emergency Preparedness

Review Safety Data Sheet (SDS)

Identify Chemical Hazards
(Toxicity, Irritation, Sensitization)

Assess Potential Exposure Routes
(Inhalation, Dermal, Ingestion)

Engineering Controls
(Fume Hood, Ventilation)

Administrative Controls
(SOPs, Training)

Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

Safe Chemical Handling

Emergency Preparedness
(Spill Kit, Eyewash, Shower)

Click to download full resolution via product page

Caption: Logical workflow for hazard identification and implementation of control measures for

CD-III.
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Preparation Experiment Cleanup & Disposal

1. Don PPE
(Gloves, Goggles, Lab Coat) 2. Prepare Fume Hood 3. Weigh CD-III 4. Dissolution in Solvent 5. Perform Reaction/

Experiment 6. Quench Reaction (if needed) 7. Segregate & Dispose of Waste 8. Decontaminate Glassware & Surfaces 9. Doff & Dispose of PPE

Click to download full resolution via product page

Caption: General experimental workflow for the safe handling of CD-III in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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